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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Thienyllithium

CAS No.: 2786-07-4

Cat. No.: S567659

Technical Specifications and Safe Handling

The table below summarizes key physical property and safety data for a commercially available 2-

Thienyllithium solution.

Property Specification

Chemical Name 2-Thienyllithium [1]

CAS Number 2786-07-4 [1]

Common Form Solution (1.0 M in tetrahydrofuran/hexanes) [2]
Density 0.829 g/mL at 25 °C [2]

Flash Point -30 °C (-22 °F) (closed cup) [2]

Hazard Statements H225-H319-H335-H351, among others [1] [2]

Critical Storage and Handling Procedures
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Proper handling of 2-Thienyllithium is essential due to its multiple hazard classifications. The following

workflow outlines the key procedures for its safe storage and use.

(Start: Handle 2-Thienyllithium]

Work Under Inert Atmosphere
(Dry Nitrogen or Argon)

Use Personal Protective Equipment (PPE)
- Faceshields
- Gloves
- Respirator Filter

Store in Sealed Container
Away from Ignition Sources

Keep Container Tightly Closed
and Protected from Physical Damage

Prevent Contact with Water
(Avoid Flammable Gas Release)

Click to download full resolution via product page

Key Rationale and Elaboration:
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¢ Inert Atmosphere: The synthesis procedure for 2-thiophenethiol, which uses 2-thienyllithium as an
intermediate, is performed in a flask filled with dry nitrogen [3]. This prevents the reagent from
decomposing upon contact with air or moisture.

¢ Personal Protective Equipment (PPE): The supplier Sigma-Aldrich recommends using eyes
shields, face shields, gloves, and a type ABEK respirator filter for handling this compound [2].

e Storage and Physical Handling: The solution is classified as a flammable liquid (Flam. Liq. 2) and
a water-reactive substance (UN 3399) [1] [2]. This mandates storage in a cool, well-ventilated area
away from any ignition sources and strict avoidance of water contact. The container must be tightly
sealed and protected from damage to prevent leaks [1] [2].

FAQs and Troubleshooting

Q1: What are the most critical hazards to be aware of? This solution poses multiple severe hazards. It is
highly flammable, a fire and explosion hazard, and corrosive to the skin, causing severe burns [1] [2]. It

is also toxic if inhaled or swallowed and toxic to aquatic life [2].

Q2: My solution has changed color. Is it still usable? Organolithium solutions can degrade over time, and
a color change may indicate a loss of potency. A related organometallic compound, Lithium 2-
thienylcyanocuprate Solution, is noted to appear as a yellow, red, green, or brown liquid [4]. This suggests
some color variation might be expected, but for 2-Thienyllithium, any significant deviation from the
supplier's description should be treated with caution. It is best to test the reagent activity on a small scale

before using it in a critical reaction.

Q3: What should I do if I suspect the reagent has been exposed to air or moisture? Do not use it.
Exposure to air or moisture likely deactivates the reagent. Using it would lead to failed or low-yielding
reactions, as the preparation of 2-thiophenethiol is highly sensitive and requires an inert atmosphere
throughout [3]. Safely dispose of the compromised material according to your institution's hazardous waste

protocols.

Q4: Where can I find a synthetic procedure that uses this reagent? A classic procedure can be found in
Organic Syntheses for the preparation of 2-Thiophenethiol [3]. This document details the lithiation of

thiophene with n-butyllithium to generate 2-thienyllithium in situ, followed by reaction with sulfur.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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